Cas no 288853-59-8 (5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers))

5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) is a glucuronide conjugate metabolite of rosiglitazone, a thiazolidinedione-class antidiabetic agent. This compound is formed via hepatic glucuronidation of the 5-hydroxy derivative of rosiglitazone, mediated by UDP-glucuronosyltransferase enzymes. The beta-D-glucuronide linkage enhances water solubility, facilitating renal excretion of the metabolite. As a mixture of diastereomers, it represents the stereochemical variations arising from the chiral center at the glucuronide attachment site. This metabolite is of particular interest in pharmacokinetic studies and drug metabolism research, serving as a key marker for rosiglitazone biotransformation pathways. Its well-characterized structure makes it valuable for analytical method development and metabolic profiling in both preclinical and clinical studies.
5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) structure
288853-59-8 structure
Product Name:5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers)
CAS No:288853-59-8
MF:C24H27N3O10S
MW:549.550285577774
CID:852583
PubChem ID:71749335
Update Time:2025-07-02

5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

    • 5-Hydroxy Rosiglitazone b-D-Glucuronide
    • 5-Hydroxy Rosiglitazone -D-Glucuronide
    • 5-Hydroxy Rosiglitazone β-D-Glucuronide (Mixture of diastereoMers)
    • 6-[6-({2-[4-(2,4-Dioxo-thiazolidin-5-ylmethyl)-phenoxy]ethyl}-methyl-amino)-pyridin-3-yloxy]-3,4,5-trihydroxy-tetrahydro-pyran-2-carboxylic Acid
    • 5-Hydroxy Rosiglitazone β-D-Glucuronide
    • (2S,3S,4S,5R,6S)-6-((6-((2-(4-((2,4-Dioxothiazolidin-5-yl)methyl)phenoxy)ethyl)(methyl)amino)pyridin-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
    • 288853-59-8
    • (2S,3S,4S,5R,6S)-6-({6-[(2-{4-[(2,4-DIOXO-1,3-THIAZOLIDIN-5-YL)METHYL]PHENOXY}ETHYL)(METHYL)AMINO]PYRIDIN-3-YL}OXY)-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
    • beta-D-Glucopyranosiduronic acid, 6-[[2-[4-[(2,4-dioxo-5-thiazolidinyl)methyl]phenoxy]ethyl]methylamino]-3-pyridinyl
    • (2S,3S,4S,5R,6S)-6-[6-[2-[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]ethyl-methylamino]pyridin-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers)
    • Inchi: 1S/C24H27N3O10S/c1-27(8-9-35-13-4-2-12(3-5-13)10-15-21(31)26-24(34)38-15)16-7-6-14(11-25-16)36-23-19(30)17(28)18(29)20(37-23)22(32)33/h2-7,11,15,17-20,23,28-30H,8-10H2,1H3,(H,32,33)(H,26,31,34)/t15?,17-,18-,19+,20-,23+/m0/s1
    • InChI Key: QGESYIGEZXWVIN-LXSPYKISSA-N
    • SMILES: S1C(NC(C1CC1C=CC(=CC=1)OCCN(C)C1=CC=C(C=N1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O)=O

Computed Properties

  • Exact Mass: 549.14171524g/mol
  • Monoisotopic Mass: 549.14171524g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 844
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 213Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 155-158°C
  • Boiling Point: 872.4±75.0 °C at 760 mmHg
  • Flash Point: 481.4±37.1 °C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) Security Information

5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) Pricemore >>

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Additional information on 5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers)

Introduction to 5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 288853-59-8, specifically identified as 5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers), represents a critical area of study in the field of pharmaceutical chemistry and metabolomics. This substance, a glucuronide conjugate of rosiglitazone, has garnered significant attention due to its unique pharmacokinetic properties and potential therapeutic applications. Understanding its structure, synthesis, and biological interactions is essential for advancing drug development and personalized medicine strategies.

In recent years, the study of drug metabolites has become increasingly important in understanding the overall efficacy and safety profiles of pharmaceutical agents. 5-Hydroxy Rosiglitazone Beta-D-Glucuronide is a major metabolite of rosiglitazone, a thiazolidinedione used primarily for the management of type 2 diabetes. The glucuronidation process plays a pivotal role in the elimination of rosiglitazone from the body, and the formation of this metabolite is influenced by various enzymatic pathways, including those mediated by UDP-glucuronosyltransferases (UGTs). The presence of a mixture of diastereomers in 5-Hydroxy Rosiglitazone Beta-D-Glucuronide adds complexity to its pharmacological behavior, necessitating detailed stereochemical analysis.

Recent advancements in mass spectrometry and high-performance liquid chromatography (HPLC) have enabled researchers to characterize the diastereomeric mixture with high precision. These techniques have revealed that the diastereomers exhibit distinct metabolic pathways and biological activities. For instance, one diastereomer may show enhanced binding affinity to specific nuclear receptors, while another might have different renal clearance rates. Such findings underscore the importance of studying not just the parent compound but also its metabolites in drug development.

The pharmacological significance of 5-Hydroxy Rosiglitazone Beta-D-Glucuronide extends beyond its role as a metabolic byproduct. Emerging research suggests that this metabolite may possess independent pharmacological effects, potentially influencing glucose homeostasis and lipid metabolism. Studies have indicated that glucuronidated metabolites can interact with cellular receptors and enzymes, modulating signaling pathways that are critical for metabolic regulation. This has opened new avenues for exploring therapeutic strategies targeting metabolic disorders.

In clinical settings, the measurement of 5-Hydroxy Rosiglitazone Beta-D-Glucuronide levels in biological fluids can serve as a biomarker for assessing drug exposure and individual variability in metabolism. Such information is invaluable for optimizing dosing regimens and predicting patient responses to rosiglitazone therapy. Additionally, understanding the stereochemical diversity of this metabolite has implications for drug design, as it may guide the development of more effective and selective analogs with improved pharmacokinetic profiles.

The synthesis of 5-Hydroxy Rosiglitazone Beta-D-Glucuronide involves complex organic transformations, including hydroxylation followed by glucuronidation. The stereochemical control during these reactions is crucial for obtaining the desired diastereomeric mixture. Researchers have employed various synthetic methodologies, such as enzymatic catalysis and chiral auxiliary-assisted approaches, to achieve high enantiomeric purity. These efforts contribute to the growing arsenal of techniques available for producing complex pharmaceutical intermediates.

From a regulatory perspective, the characterization of 5-Hydroxy Rosiglitazone Beta-D-Glucuronide is essential for ensuring compliance with pharmaceutical standards. Regulatory agencies require comprehensive data on drug metabolism and excretion to evaluate safety and efficacy. The detailed analysis of this metabolite’s properties helps pharmaceutical companies meet these requirements while also advancing scientific knowledge in the field.

Future research directions may focus on elucidating the molecular mechanisms through which 5-Hydroxy Rosiglitazone Beta-D-Glucuronide exerts its effects. Techniques such as crystallography and computational modeling can provide insights into its interactions with biological targets. Additionally, exploring the potential therapeutic applications of this metabolite could lead to novel treatments for metabolic diseases.

In conclusion,5-Hydroxy Rosiglitazone Beta-D-Glucuronide (mixture of diastereomers) is a multifaceted compound with significant implications in pharmaceutical research and clinical practice. Its unique structural features, metabolic pathways, and potential therapeutic effects make it a subject of intense study. As our understanding of drug metabolism continues to evolve,5-Hydroxy Rosiglitazone Beta-D-Glucuronide will undoubtedly play a crucial role in shaping future advancements in medicine.

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